Cas no 65535-49-1 (2H-1-Benzopyran-2-one, 8-acetyl-7-(phenylmethoxy)-)

2H-1-Benzopyran-2-one, 8-acetyl-7-(phenylmethoxy)- structure

65535-49-1 structure

Product Name:2H-1-Benzopyran-2-one, 8-acetyl-7-(phenylmethoxy)-

CAS No:65535-49-1

Molecular Formula:C₁₈H₁₄O₄

Molecular Weight:294.30136

CID:1689531

PubChem ID:14101447

プロパティ
Security

2H-1-Benzopyran-2-one, 8-acetyl-7-(phenylmethoxy)- Properties

Names and Identifiers

- 2H-1-Benzopyran-2-one, 8-acetyl-7-(phenylmethoxy)-
- 8-acetyl-7-phenylmethoxychromen-2-one
- 8-acetyl-7-(benzyloxy)-2H-chromen-2-one
- UNII-4SJE4EN2VV
- DTXSID60555920
- BDBM50332028
- SCHEMBL7518570
- PD183246
- CHEMBL1290111
- 4SJE4EN2VV
- 65535-49-1
- 8-Ethanoyl-7-phenylmethoxy-chromen-2-one
- 8-Acetyl-7-(benzyloxy)-2H-1-benzopyran-2-one
- +Expand
- InChIKey： QMLSJCDSHGYBMT-UHFFFAOYSA-N
- Inchi： InChI=1S/C18H14O4/c1-12(19)17-15(21-11-13-5-3-2-4-6-13)9-7-14-8-10-16(20)22-18(14)17/h2-10H,11H2,1H3
- SMILES： CC(=O)C1=C(C=CC2=C1OC(=O)C=C2)OCC3=CC=CC=C3

Computed Properties

Exact Mass: 294.08922
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 4
Monoisotopic Mass: 294.08920892g/mol
Heavy Atom Count: 22
Complexity: 450
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.1
Topological Polar Surface Area: 52.6Å²

Experimental Properties

PSA: 52.6

2H-1-Benzopyran-2-one, 8-acetyl-7-(phenylmethoxy)- Related Literature

1. Front cover

Food Funct., 2021,12, 5671-5671
2. Analytical Division Diary

Anal. Proc., 1983,20, 190-192
3. Selective and general exhaustive cross-coupling of di-chloroarenes with a deficit of nucleophiles mediated by a Pd–NHC complex†

Benjamin J. Groombridge,Stephen M. Goldup,Igor Larrosa Chem. Commun., 2015,51, 3832-3834
4. Inorganic

Analyst, 1941,66, 258-260
5. Three dimensional quantitative characterization of magnetite nanoparticles embedded in mesoporous silicon: local curvature, demagnetizing factors and magnetic Monte Carlo simulations†

Georgios Margaris,Kalliopi Trohidou,Petra Granitzer,Klemens Rumpf Nanoscale, 2013,5, 11944-11953
6. NMR and TRLFS studies of Ln(iii) and An(iii) C5-BPP complexes†

Andreas Geist,Udo Müllich,Peter Kaden Chem. Sci., 2015,6, 1548-1561
7. Statistical generation of training sets for measuring NO3−, NH4+ and major ions in natural waters using an ion selective electrode array†

Amy V. Mueller,Harold F. Hemond Environ. Sci.: Processes Impacts, 2016,18, 590-599
8. Direct synthesis of novel quinoxaline derivatives via palladium-catalyzed reductive annulation of catechols and nitroarylamines†

Feng Xie,Yibiao Li,Xiuwen Chen,Lu Chen,Zhongzhi Zhu,Bin Li,Yubing Huang,Kun Zhang Chem. Commun., 2020,56, 5997-6000
9. Intramolecular Michael addition of benzylamine to sugar derived α,β-unsaturated ester: a new diastereoselective synthesis of a higher homologue of 1-deoxy-L-ido-nojirimycin

Chem. Commun., 1999, 1719-1720
10. Direct observation of a mannich intermediate in solution

J. Chem. Soc. D, 1970, 182-182

65535-49-1 (2H-1-Benzopyran-2-one, 8-acetyl-7-(phenylmethoxy)-) Related Products

Recommended suppliers

BEIJING HUANLING TECHNOLOGY CO.，LTD

Gold Member

Audited Supplier

CN Supplier

Bulk

Heyuan Broad Spectrum Biotechnology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

PRIBOLAB PTE.LTD

Gold Member

Audited Supplier

CN Supplier

Reagent

Chu Zhou Jiang Ling Chemical Techlnology Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Xinsi New Materials Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk